Cas no 2014417-23-1 (tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate)
2014417-23-1 structure
Product Name:tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate
CAS No:2014417-23-1
MF:C11H13ClN2O3S
MW:288.750520467758
CID:5561952
PubChem ID:122583430
Update Time:2023-11-24
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2014417-23-1
- SCHEMBL18107008
- EN300-28253974
- tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
- tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate
-
- Inchi: 1S/C11H13ClN2O3S/c1-11(2,3)17-10(16)14-4-6-8(7(15)5-14)18-9(12)13-6/h4-5H2,1-3H3
- InChI Key: GITJUZWPYJZQDU-UHFFFAOYSA-N
- SMILES: ClC1=NC2=C(C(CN(C(=O)OC(C)(C)C)C2)=O)S1
Computed Properties
- Exact Mass: 288.0335411g/mol
- Monoisotopic Mass: 288.0335411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 87.7Ų
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28253974-0.05g |
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2014417-23-1 | 95% | 0.05g |
$229.0 | 2023-09-09 | |
| Enamine | EN300-28253974-0.1g |
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2014417-23-1 | 95% | 0.1g |
$342.0 | 2023-09-09 | |
| Enamine | EN300-28253974-0.25g |
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2014417-23-1 | 95% | 0.25g |
$487.0 | 2023-09-09 | |
| Enamine | EN300-28253974-0.5g |
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2014417-23-1 | 95% | 0.5g |
$768.0 | 2023-09-09 | |
| Enamine | EN300-28253974-1.0g |
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2014417-23-1 | 95% | 1.0g |
$986.0 | 2023-07-07 | |
| Enamine | EN300-28253974-2.5g |
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2014417-23-1 | 95% | 2.5g |
$1931.0 | 2023-09-09 | |
| Enamine | EN300-28253974-5.0g |
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2014417-23-1 | 95% | 5.0g |
$2858.0 | 2023-07-07 | |
| Enamine | EN300-28253974-10.0g |
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2014417-23-1 | 95% | 10.0g |
$4236.0 | 2023-07-07 | |
| Enamine | EN300-28253974-1g |
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2014417-23-1 | 95% | 1g |
$986.0 | 2023-09-09 | |
| Enamine | EN300-28253974-5g |
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2014417-23-1 | 95% | 5g |
$2858.0 | 2023-09-09 |
tert-butyl 2-chloro-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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